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Compound of Interest

Compound Name: Boc-Hse(Me)-OH

CAS No.: 104839-08-9

Cat. No.: B2700196

Get Quote

Executive Summary & Chemical Identity
Boc-Hse(Me)-OH (CAS: 104839-08-9) is a protected amino acid derivative used primarily in

solid-phase peptide synthesis (SPPS). While often classified as a low-hazard substance

compared to reactive reagents, it must be managed as Hazardous Chemical Waste to prevent

environmental contamination and ensure regulatory compliance.

Key Disposal Principle: Treat this substance as a Combustible Solid and Potential Irritant.[1] Do

not dispose of down drains or in municipal trash.
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Chemical Attribute Detail

Chemical Name N-α-t-Butoxycarbonyl-O-methyl-L-homoserine

CAS Number 104839-08-9

Molecular Formula C₁₁H₂₁NO₅

Physical State White to off-white powder

Primary Hazard
Irritant (Skin/Eye/Respiratory); Combustible

Dust

RCRA Status Non-listed (manage as general chemical waste)

Pre-Disposal Safety Assessment
Before handling waste, verify the state of the material. Most disposal errors occur when solids

are improperly dissolved or when incompatible solvents are mixed.

Required PPE:

Gloves: Nitrile (0.11 mm minimum thickness).

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Respiratory: N95 particulate respirator if handling large quantities of dry powder outside a

fume hood.

Clothing: Standard lab coat and closed-toe shoes.

Incompatibility Alert:

Strong Acids: Contact with strong acids (e.g., TFA, HCl) removes the Boc group, releasing

isobutylene gas (flammable) and CO₂. Do not cap waste containers tightly if acidification has

occurred recently.

Strong Oxidizers: Keep away from high-concentration peroxides or permanganates.

Disposal Workflow Decision Tree
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The following logic flow dictates the correct waste stream based on the physical state of the

Boc-Hse(Me)-OH.

Identify Waste State

Is it Solid?

Is it Liquid?

No

Stream A: Solid Chemical Waste
(Incineration)

Yes (Powder/Crystals)

Check Solvent Type

Stream B: Halogenated Organic
(DCM, Chloroform)

Contains Halogens (>2%)

Stream C: Non-Halogenated Organic
(DMF, MeOH, Ethyl Acetate)

Flammable/Organic Only

Stream D: Aqueous Waste
(Check pH & Heavy Metals)

Water-based (>90%)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Boc-Hse(Me)-OH waste streams to ensure

compatibility and compliance.

Detailed Disposal Protocols
Scenario A: Pure Solid Reagent (Expired or Excess)

Classification: Hazardous Chemical Waste (Solid).

Container: High-Density Polyethylene (HDPE) wide-mouth jar or original glass container.
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Labeling: Must read "Hazardous Waste - Solid." List constituent as "Boc-Hse(Me)-OH."[2][3]

[4]

Procedure:

Do not dissolve the solid for the sole purpose of disposal (this increases waste volume).

Transfer solid directly into the waste container.

Wipe threads of the container to ensure a tight seal.

Store in a satellite accumulation area (SAA) until pickup.

Scenario B: Solution in Organic Solvents (Reaction Mixtures)
Context: Common solvents for this reagent include DMF (Dimethylformamide), DCM

(Dichloromethane), or Methanol.

Classification:

If DCM is present: Halogenated Organic Waste.

If DMF/MeOH only: Non-Halogenated Organic Waste.

Procedure:

Segregate based on halogen content. Never mix DCM with acetone/methanol waste

streams if your facility separates halogens (crucial for incineration costs).

Use a chemically resistant carboy (HDPE or fluorinated plastic).

Venting: If the solution contains residual TFA (from deprotection steps), use a vented cap

for the first 24 hours to prevent pressure buildup from off-gassing.

Scenario C: Empty Containers & Contaminated Debris
Empty Bottles:
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P-Listed Rule: Since Boc-Hse(Me)-OH is not P-listed, triple-rinsing is generally sufficient

to classify the container as "RCRA Empty."

Rinsate: Collect the first three rinses as Organic Liquid Waste (Stream B/C).

Disposal: Deface the label and discard the triple-rinsed bottle in glass trash (or recycle if

permitted).

Syringes/Vials: Dispose of in a rigid Sharps Container designated for chemical

contamination. Do not recap needles.

Waste Segregation Table
Waste Category Container Type

Label Color Code
(Typical)

Contents Example

Solid Chemical Wide-mouth HDPE White/Yellow

Expired Boc-Hse(Me)-

OH powder,

contaminated weigh

boats.

Halogenated Liquid HDPE Carboy Red

Solutions in DCM,

Chloroform,

Chlorobenzene.

Non-Halogenated HDPE Carboy Blue

Solutions in DMF,

Methanol, Ethanol,

Ethyl Acetate.

Solid Debris
Clear Poly Bag

(Double)
Orange

Contaminated gloves,

paper towels (trace

amounts only).

Emergency Procedures (Spill Response)
Minor Spill (< 10 g solid or < 100 mL liquid):

Alert: Notify nearby personnel.

PPE: Don double nitrile gloves, goggles, and lab coat.
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Containment:

Solid: Gently cover with wet paper towels to prevent dust generation, then scoop into a

waste bag.

Liquid: Use inert absorbent pads or vermiculite. Do not use sawdust (fire hazard with

potential oxidizers).

Clean: Wipe the area with soap and water; dispose of all cleanup materials as hazardous

chemical waste.

Major Spill:

Evacuate the area.[1][2][5][6][7]

Call EHS / Emergency Response immediately.

Do not attempt cleanup without respiratory protection (SCBA) if dust is airborne.

Regulatory Compliance & Documentation
US EPA (RCRA): While not explicitly listed under 40 CFR 261.33 (P or U lists), this material

exhibits characteristics of commercial chemical products. The safest regulatory path is

incineration.

Manifesting: Ensure the waste manifest lists the primary solvent (if liquid) or the specific

chemical name (if solid). Avoid generic "Organic Waste" labels if the facility requires specific

profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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